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Compound of Interest

Compound Name: G140

Cat. No.: B1192762 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in preventing

G140 precipitation in cell culture media.

Frequently Asked Questions (FAQs)
Q1: What is G140 and why is it used in research?

G140 is a potent and selective small-molecule inhibitor of human cyclic GMP-AMP synthase

(cGAS).[1] cGAS is a key sensor of cytosolic DNA, and its activation triggers the STING

(stimulator of interferon genes) signaling pathway, leading to the production of type I interferons

and other inflammatory cytokines. G140 is used in research to study the role of the cGAS-

STING pathway in various physiological and pathological processes, including autoimmune

diseases, inflammatory disorders, and cancer.

Q2: I'm observing precipitation after adding G140 to my cell culture media. What are the

common causes?

Precipitation of G140 in cell culture media is a common issue, likely due to its hydrophobic

nature. A related compound, G098, is also known to have limited solubility in cell culture media.

[1] Several factors can contribute to this issue:

High Final Concentration: The final concentration of G140 in the media may exceed its

solubility limit in an aqueous environment.
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Insufficient DMSO Concentration: While G140 is highly soluble in DMSO, the final

concentration of DMSO in the cell culture media may be too low to keep the compound in

solution.

Media Composition: Components in the cell culture media, such as salts and proteins, can

interact with G140 and reduce its solubility.

Temperature and pH: Changes in temperature and pH of the media can affect the solubility

of small molecules.

Improper Dilution Technique: The method used to dilute the G140 stock solution into the

media can significantly impact its solubility.

Troubleshooting Guide: Preventing G140
Precipitation
This guide provides a step-by-step approach to troubleshoot and prevent G140 precipitation in

your experiments.

Step 1: Optimizing G140 Stock Solution Preparation

Proper preparation of the G140 stock solution is the first critical step.

Recommended Solvent: Use 100% dimethyl sulfoxide (DMSO) to prepare the initial stock

solution. G140 is highly soluble in DMSO.

Storage: Store the DMSO stock solution at -20°C or -80°C in small aliquots to avoid repeated

freeze-thaw cycles.

Step 2: Controlled Dilution into Cell Culture Media

The dilution method is crucial for preventing precipitation. Direct addition of a concentrated

DMSO stock to aqueous media can cause the compound to crash out of solution.

Recommended Dilution Protocol:

Pre-warm Media: Warm the required volume of cell culture media to 37°C.
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Serial Dilution (Optional but Recommended): If high concentrations of G140 are required,

consider a serial dilution approach. First, dilute the G140 DMSO stock into a small volume of

media, and then add this intermediate dilution to the final volume of media.

Vortexing/Mixing: While adding the G140 stock solution to the media, ensure the media is

being gently vortexed or mixed to facilitate rapid and uniform dispersion.

Final DMSO Concentration: It is critical to maintain a final DMSO concentration that is non-

toxic to your cells and sufficient to maintain G140 solubility. For most cell lines, including

THP-1 cells, a final DMSO concentration of 0.1% to 0.5% is well-tolerated.[2][3][4][5]

However, it is always best to perform a DMSO tolerance test for your specific cell line.

Step 3: Media and Assay Condition Considerations

Serum Concentration: The presence of serum proteins, like albumin, can sometimes help to

solubilize hydrophobic compounds. If you are using serum-free media, you may encounter

more significant precipitation issues. Consider if your experimental design can accommodate

the use of serum.

Visual Inspection: After preparing the G140-containing media, visually inspect it for any signs

of precipitation. If the media appears cloudy or contains visible particles, do not use it for

your experiment.

Sonication: If slight precipitation is observed, gentle sonication of the media in a water bath

for a few minutes may help to redissolve the compound. However, be cautious as this may

not be a stable solution.

Quantitative Data Summary
The following tables provide a summary of key quantitative data related to G140 and its use in

cell culture.

Table 1: G140 Properties and Recommended Concentrations
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Parameter Value Reference

Molecular Weight 379.24 g/mol [6]

Solubility in DMSO ≥ 250 mg/mL [6]

Recommended Working

Concentration (in vitro)
0.1 - 100 µM [7]

IC50 (human cGAS) 1.70 µM (THP-1 cells) [6][7]

LD50 (THP-1 cells) >100 µM [6][7]

Table 2: Recommended Final DMSO Concentrations for Cell Culture

Cell Line
Recommended Maximum
Final DMSO Concentration

Reference

General 0.1% - 0.5% [4]

THP-1 ≤ 0.1% [2][3]

MCF-7 ≤ 1% [3]

MDA-MB-231 ≤ 1% [3]

Experimental Protocols
Protocol 1: Preparation of G140 Working Solution in Cell Culture Media

This protocol provides a detailed methodology for preparing a G140 working solution to

minimize the risk of precipitation.

Prepare G140 Stock Solution:

Dissolve G140 powder in 100% DMSO to a final concentration of 10 mM.

Aliquot the stock solution into small volumes and store at -20°C or -80°C.

Prepare Cell Culture Media:
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For a final G140 concentration of 10 µM in 10 mL of media with a final DMSO

concentration of 0.1%:

Warm 9.99 mL of your complete cell culture medium (e.g., DMEM with 10% FBS) to

37°C in a sterile 15 mL conical tube.

Prepare an intermediate dilution by adding 1 µL of the 10 mM G140 stock solution to 99

µL of pre-warmed media in a sterile microfuge tube. Mix well by gentle pipetting.

Add the 100 µL of the intermediate dilution to the 9.99 mL of pre-warmed media.

Immediately before adding to the cells, gently vortex the final G140-containing media.

Perform a Solubility Check:

After preparation, hold the tube up to a light source to visually inspect for any signs of

cloudiness or precipitate.

If the solution is not clear, you may need to adjust the protocol by increasing the final

DMSO concentration (while staying within the tolerated limit for your cells) or decreasing

the final G140 concentration.

Visualizations
cGAS-STING Signaling Pathway
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Caption: The cGAS-STING signaling pathway is initiated by cytosolic dsDNA, leading to the

production of Type I Interferons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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